Cas no 1396717-47-7 (N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide)

• Product Name: N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide
• CAS No: 1396717-47-7
• MF: C₁₇H₁₉NO₅S
• MW: 349.401463747025
• CID: 6039627
• PubChem ID: 71781916
• Update Time: 2025-05-23

N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide
• N-[2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-methylbenzene-1-sulfonamide
• F5857-3199
• N-[2-(1,3-benzodioxol-5-yl)-2-hydroxypropyl]-3-methylbenzenesulfonamide
• AKOS024523970
• 1396717-47-7
• N-(2-(benzo[d][1,3]dioxol-5-yl)-2-hydroxypropyl)-3-methylbenzenesulfonamide
• VU0525129-1

• Inchi： 1S/C17H19NO5S/c1-12-4-3-5-14(8-12)24(20,21)18-10-17(2,19)13-6-7-15-16(9-13)23-11-22-15/h3-9,18-19H,10-11H2,1-2H3
• InChI Key： VBTNHJQTEQINBH-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C)C=1)(NCC(C)(C1=CC=C2C(=C1)OCO2)O)(=O)=O

Computed Properties

• Exact Mass: 349.09839388g/mol
• Monoisotopic Mass: 349.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide

Recent Advances in the Study of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide (CAS: 1396717-47-7)

The compound N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide (CAS: 1396717-47-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This sulfonamide derivative, characterized by its unique benzodioxolyl and hydroxypropyl substituents, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide to enhance its bioavailability and target specificity. Researchers have employed advanced computational modeling techniques, such as molecular docking and quantitative structure-activity relationship (QSAR) analyses, to predict the compound's interactions with various biological targets. These studies have identified potential binding sites and key molecular interactions that contribute to its biological activity, paving the way for further structural modifications.

In vitro and in vivo pharmacological evaluations have revealed that N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide exhibits promising activity against a range of disease targets. Notably, the compound has demonstrated significant inhibitory effects on enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary studies have indicated its ability to modulate neurotransmitter systems, which could have implications for the treatment of neurological disorders. These findings highlight the compound's versatility and therapeutic potential across multiple disease areas.

Mechanistic studies have further elucidated the compound's mode of action at the molecular level. For instance, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide has been shown to interact with specific protein targets, such as cyclooxygenase-2 (COX-2) and monoamine oxidase (MAO), through hydrogen bonding and hydrophobic interactions. These interactions result in the modulation of enzymatic activity, leading to downstream effects on inflammatory and neurological pathways. Such insights are critical for the rational design of next-generation derivatives with improved efficacy and reduced side effects.

Despite these promising findings, several challenges remain in the development of N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide as a therapeutic agent. Issues such as metabolic stability, pharmacokinetic properties, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring formulation strategies, including prodrug approaches and nanoparticle-based delivery systems, to overcome these limitations and enhance the compound's clinical translatability.

In conclusion, N-2-(2H-1,3-benzodioxol-5-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide (CAS: 1396717-47-7) represents a promising candidate for drug development, with demonstrated activity in multiple therapeutic areas. Ongoing research efforts are focused on optimizing its pharmacological profile and addressing key challenges to facilitate its transition into clinical trials. The compound's unique structural features and mechanistic insights provide a solid foundation for future studies, underscoring its potential to contribute to the advancement of chemical biology and medicinal chemistry.